Methyl 4,5-diamino-2-methylbenzoate

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: methyl 4,5-diamino-2-methylbenzoate
• InChI: InChI=1S/C9H12N2O2/c1-5-3-7(10)8(11)4-6(5)9(12)13-2/h3-4H,10-11H2,1-2H3
• InChI Key: VNDHGLKOCNWSHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)OC)N)N

Description

Methyl 4,5-diamino-2-methylbenzoate is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 5.3 g of methyl 2-methyl-4,5-dinitrobenzoate, 1.06 g of 10% palladium on carbon (50% wet), 53 mL of ethanol, and 53 mL of dioxane was thoroughly stirred at room temperature under a hydrogen atmosphere. The insoluble materials were filtered and washed sufficiently with methanol. The filtrate and the washing liquid were concentrated together, and then dried under reduced pressure to obtain 3.98 g of methyl 4,5-diamino-2-methylbenzoate.

Synthesis routes and methods II

Procedure details

A mixture of 5.3 g of methyl 2-methyl-4,5-dinitrobenzoate, 1.06 g of 10% palladium on carbon (50% water wet), 53 mL of ethanol, and 53 mL of 1,4-dioxane was vigorously stirred at room temperature overnight under a hydrogen atmosphere. The insoluble material was filtered and washed with methanol. The filtrate was concentrated, and then dried under reduced pressure to obtain 3.98 g of methyl 4,5-diamino-2-methyl benzoate.